Cas no 1021072-45-6 (2-chloro-4-fluoro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide)

• Product Name: 2-chloro-4-fluoro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide
• CAS No: 1021072-45-6
• MF: C₁₉H₁₈ClFN₆O
• MW: 400.837225437164
• CID: 6216284
• PubChem ID: 42111649
• Update Time: 2025-11-05

2-chloro-4-fluoro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-fluoro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide
• 1021072-45-6
• F5231-0059
• 2-chloro-4-fluoro-N-[2-[[6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl]amino]ethyl]benzamide
• SR-01000921429-1
• TDR85989
• SR-01000921429
• CHEMBL2093666
• AKOS024501900
• 2-chloro-4-fluoro-N-(2-((6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)benzamide
• VU0638260-1

• Inchi： 1S/C19H18ClFN6O/c1-12-6-7-22-18(10-12)25-17-5-4-16(26-27-17)23-8-9-24-19(28)14-3-2-13(21)11-15(14)20/h2-7,10-11H,8-9H2,1H3,(H,23,26)(H,24,28)(H,22,25,27)
• InChI Key： HCYXPVQRIGSNNK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NCCNC1=CC=C(N=N1)NC1C=C(C)C=CN=1)=O)F

Computed Properties

• Exact Mass: 400.1214651g/mol
• Monoisotopic Mass: 400.1214651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-4-fluoro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide

Compound CAS No. 1021072-45-6: 2-chloro-4-fluoro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide

The compound with CAS No. 1021072-45-6, named 2-chloro-4-fluoro-N-[2-{[6-(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino]ethyl]benzamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzamide core, a pyridazine ring, and several substituents that confer unique chemical properties. The presence of chlorine and fluorine atoms introduces electronic effects that can influence the molecule's reactivity and stability, making it an interesting subject for research in drug design and materials science.

Recent studies have highlighted the importance of benzamide derivatives in medicinal chemistry, particularly in the development of inhibitors for various enzymes and receptors. The chlorine and fluorine substituents in this compound are known to enhance the lipophilicity and bioavailability of molecules, which are critical factors in drug design. Additionally, the pyridazine ring is a heterocyclic structure that can participate in hydrogen bonding and π-interactions, further enhancing the molecule's potential as a pharmacophore.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitutions, amide bond formations, and cyclization reactions. Researchers have explored various strategies to optimize the synthesis pathway, aiming to improve yield and reduce side reactions. For instance, the use of microwave-assisted synthesis has been reported to accelerate certain steps while maintaining high purity levels. These advancements underscore the compound's versatility as a building block in organic synthesis.

In terms of applications, benzamide derivatives like this compound have shown promise in targeting kinases and other enzymes involved in diseases such as cancer and inflammation. The 4-methylpyridin-2-yl group attached to the pyridazine ring is particularly interesting due to its ability to modulate biological activity. Recent studies have demonstrated that this group can enhance the selectivity of the molecule toward specific targets, making it a valuable tool in drug discovery.

Moreover, the compound's structure suggests potential applications in materials science. The presence of electron-withdrawing groups like chlorine and fluorine can influence the electronic properties of materials derived from this compound. For example, it could serve as a precursor for advanced polymers or semiconducting materials with tailored electronic characteristics.

Recent research has also focused on understanding the photophysical properties of this compound. Studies have shown that the pyridazine ring can exhibit fluorescence under certain conditions, which could be exploited for sensing applications or as components in optoelectronic devices. This dual functionality—combining medicinal chemistry potential with material science applications—makes this compound a subject of intense interest across multiple disciplines.

In conclusion, CAS No. 1021072-45-6 represents a sophisticated organic molecule with diverse applications in chemistry and pharmacology. Its unique structure, incorporating chlorine, fluorine, pyridazine rings, and benzamide groups, positions it as a valuable asset for both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding of molecular design and functionality.